N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide

• IUPAC Name: N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-3-[2-nitro-4-(trifluoromethyl)phenoxy]thiophene-2-carboxamide
• InChI: InChI=1S/C21H15Cl2F3N2O6S/c1-32-5-6-33-18-10-14(12(22)9-13(18)23)27-20(29)19-17(4-7-35-19)34-16-3-2-11(21(24,25)26)8-15(16)28(30)31/h2-4,7-10H,5-6H2,1H3,(H,27,29)
• InChI Key: CILLOKPSJDIZAC-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C(=C1)NC(=O)C2=C(C=CS2)OC3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-])Cl)Cl
• Molecular Formula: C21H15Cl2F3N2O6S
• Molecular Weight: 551.3 g/mol

Description

N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C21H15Cl2F3N2O6S and its molecular weight is 551.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Antimicrobial Activity : A study by Patel et al. (2011) explored the synthesis of related compounds, demonstrating the potential for developing antimicrobial agents.
• Crystal Structure Analysis : Zhong et al. (2010) conducted a study on similar compounds, focusing on their crystal structure and potential implications in drug design.

Polymer and Material Science

• UV Cross-Linkable Polymer : Research by Suresh et al. (2016) involved the synthesis of related compounds for developing UV cross-linkable polymers, highlighting applications in materials science.
• Electrochromic Materials : A study by Li et al. (2017) on novel electrochromic materials employing nitrotriphenylamine units suggests the utility of related compounds in developing advanced materials with specific optical properties.

Pharmaceutical and Biological Applications

• Antimicrobial and Antifungal Activities : Compounds structurally similar to the one have been studied for their antimicrobial properties. Limban et al. (2011) investigated thiourea derivatives, which showed significant antimicrobial activity.
• Synthesis of Gefitinib : The process of synthesizing Gefitinib, as explored by Jin et al. (2005), involved compounds with similar structural features, indicating the relevance in pharmaceutical synthesis.

Environmental and Agricultural Research

• Photodecomposition Studies : A study by Nakagawa and Crosby (1974) on the photodecomposition of similar compounds has implications for understanding the environmental behavior of such chemicals.